Cas no 20404-35-7 (Hexadecanoic acid, 3-hydroxy-, methyl ester, (3R)-)

• Product Name: Hexadecanoic acid, 3-hydroxy-, methyl ester, (3R)-
• CAS No: 20404-35-7
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 1393870
• PubChem ID: 12201887
• Update Time: 2025-04-20

Hexadecanoic acid, 3-hydroxy-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 3-hydroxy-, methyl ester, (3R)-
• methyl (R)-3-hydroxypalmitate
• 20404-35-7
• YBTWUESFQWFDMR-MRXNPFEDSA-N
• methyl (3R)-3-hydroxyhexadecanoate
• (r)-methyl 3-hydroxypalmitate
• Q27117425
• DTXSID50480257
• CHEBI:38245

• Inchi： 1S/C17H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17(19)20-2/h16,18H,3-15H2,1-2H3
• InChI Key： YBTWUESFQWFDMR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(CC(OC)=O)O

Computed Properties

• Exact Mass: 286.25092
• Monoisotopic Mass: 286.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols